Na3YB8O15: a new rare-earth borate with an infinite one-dimensional [B8O15]∞ chain and a short ultraviolet cutoff edge†
Dalton Transactions Pub Date: 2022-09-29 DOI: 10.1039/D2DT03019E
Abstract
A new rare-earth borate Na3YB8O15 was fabricated by the flux method. The compound crystallizes in the P![[1 with combining macron]](https://www.rsc.org/images/entities/char_0031_0304.gif)
group, and shows a three-dimensional network built by [B8O17] fundamental building blocks (FBBs) with [NaO6], [NaO7], and [YO7] polyhedra. The [B8O17] FBBs are composed of five planar BO3 and three BO4 tetrahedra and connected via corner-sharing to construct a unique one-dimensional (1D) [B8O15]∞ infinity chain that is observed for the first time in the Na2O–Y2O3–B2O3 system compound, enriching the structural diversity of rare-earth borate. The title compound exhibits a short ultraviolet (UV) cutoff edge of ∼195 nm and a wide experimental band gap of 5.50 eV. DFT calculations indicate that Na3YB8O15 is a direct band gap compound with a calculated GGA band gap of 5.14 eV, and the band gap is mainly determined by B 2p and O 2p orbitals. The results update the phase diagram of Na2O–Y2O3–B2O3 and enrich the diversity of rare-earth metal borates.
![Graphical abstract: Na3YB8O15: a new rare-earth borate with an infinite one-dimensional [B8O15]∞ chain and a short ultraviolet cutoff edge](http://scimg.chem960.com/usr/1/D2DT03019E.jpg)
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Journal Name：Dalton Transactions
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